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Compound of Interest

Compound Name: 5-Eicosene
Cat. No.: B15831946
Get Quote
\ J

This document provides essential safety and logistical information for the proper disposal of 5-
Eicosene, a non-halogenated unsaturated hydrocarbon. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with environmental
regulations.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for 5-Eicosene. The following is a summary of key safety information:
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Property Value Source
Molecular Formula C20Hao0 [1]
Physical State Liquid
Flash Point > 109°C (246.2°F) [2]
May be harmful if inhaled or
Hazards , (2]
ingested.
Incompatible Materials Strong oxidizing agents.

) ) Chemical safety goggles,
Personal Protective Equipment

chemically resistant gloves
(PPE)

(e.g., nitrile), lab coat.

Il. Step-by-Step Disposal Protocol

The disposal of 5-Eicosene must adhere to the Resource Conservation and Recovery Act
(RCRA) guidelines, which regulate hazardous waste from "cradle-to-grave".[3][4]

Step 1: Waste Identification and Segregation
o Classify Waste: 5-Eicosene waste is classified as a nhon-halogenated organic waste.

¢ Segregate: Do not mix 5-Eicosene waste with halogenated solvents or other incompatible
waste streams.[5] Keep it separate to avoid dangerous reactions and to facilitate proper
disposal.

Step 2: Containerization

o Select Appropriate Container: Use a clean, dry, and chemically compatible container. A glass
bottle with a secure screw cap is recommended. Ensure the container is not reactive with
hydrocarbons.

e Labeling: Immediately label the waste container with the following information:

o "HAZARDOUS WASTE"
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o "b-Eicosene”
o "NON-HALOGENATED ORGANIC WASTE"
o "FLAMMABLE" (as a precaution, though its flash point is high)
o Accumulation Start Date
o Your Name, Laboratory, and Department
Step 3: Accumulation and Storage

o Accumulation Area: Store the waste container in a designated satellite accumulation area
within the laboratory. This area should be under the direct control of laboratory personnel.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

o Keep Closed: The waste container must be kept tightly sealed at all times, except when
adding waste.

Step 4: Disposal Request and Pickup

o Contact EHS: Once the container is full or you no longer need to accumulate this waste
stream, contact your institution's Environmental Health and Safety (EHS) office to arrange for
a hazardous waste pickup.

e Do Not Dispose Down the Drain: Under no circumstances should 5-Eicosene or any other
hydrocarbon be poured down the sink.[6]

o Documentation: Fill out any required hazardous waste disposal forms provided by your EHS
office.

lll. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Eicosene.
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5-Eicosene Disposal Workflow

In-Lab Procedures
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Caption: Workflow for the safe disposal of 5-Eicosene.
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This guide is intended to provide a clear and actionable procedure for the proper disposal of 5-
Eicosene. Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15831946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

